Cas no 920036-40-4 (Phenol, 4-chloro-3-fluoro-5-methoxy-)
920036-40-4 structure
Product Name:Phenol, 4-chloro-3-fluoro-5-methoxy-
CAS No:920036-40-4
MF:C7H6ClFO2
MW:176.572744846344
CID:759063
PubChem ID:44550968
Update Time:2025-04-19
Phenol, 4-chloro-3-fluoro-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-chloro-3-fluoro-5-methoxy-
- 4-chloro-3-fluoro-5-methoxyphenol
- XXGVLIVLLCHFLZ-UHFFFAOYSA-N
- 920036-40-4
- SCHEMBL3155200
- DTXSID30659308
-
- Inchi: 1S/C7H6ClFO2/c1-11-6-3-4(10)2-5(9)7(6)8/h2-3,10H,1H3
- InChI Key: XXGVLIVLLCHFLZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C=C1OC)O)F
Computed Properties
- Exact Mass: 176.0040353g/mol
- Monoisotopic Mass: 176.0040353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.5Ų
Phenol, 4-chloro-3-fluoro-5-methoxy- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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